Cas no 196603-47-1 (ZM 306416 Hydrochloride)

• Product Name: ZM 306416 Hydrochloride
• CAS No: 196603-47-1
• MF: C₁₆H₁₄Cl₂FN₃O₂
• MW: 370.205665111542
• CID: 2089658
• PubChem ID: 21701577
• Update Time: 2025-07-08

ZM 306416 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• ZM 306416 hydrochloride
• ZM 306416 HCl
• 4-[(4'-CHLORO-2'-FLUORO)PHENYLAMINO]-6,7-DIMETHOXYQUINAZOLINE HYDROCHLORIDE
• SCUXIROMWPQVJO-UHFFFAOYSA-N
• ZM306416 hydrochloride
• 4-(4-chloro-2-fluoroanilino)-6,7-dimethoxyquinazoline hydrochloride
• AKOS024457133
• EX-A136
• 196603-47-1
• G70291
• SCHEMBL7867640
• J-514198
• N-(4-chloro-2-fluorophenyl)-6,7-dimethoxyquinazolin-4-amine;hydrochloride
• N-(4-chloro-2-fluorophenyl)-6,7-dimethoxyquinazolin-4-amine hydrochloride
• ZM 306416 Hydrochloride

• Inchi： 1S/C16H13ClFN3O2.ClH/c1-22-14-6-10-13(7-15(14)23-2)19-8-20-16(10)21-12-4-3-9(17)5-11(12)18;/h3-8H,1-2H3,(H,19,20,21);1H
• InChI Key： SCUXIROMWPQVJO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)NC1=C2C=C(C(=CC2=NC=N1)OC)OC.Cl

Computed Properties

• Exact Mass: 369.0447102g/mol
• Monoisotopic Mass: 369.0447102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 392
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on ZM 306416 Hydrochloride

Recent Advances in the Study of ZM 306416 Hydrochloride (CAS: 196603-47-1)

ZM 306416 Hydrochloride (CAS: 196603-47-1) is a small molecule inhibitor that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, known for its selective inhibition of vascular endothelial growth factor receptor-2 (VEGFR-2), has been the subject of numerous studies aimed at understanding its potential therapeutic applications, particularly in oncology and angiogenesis-related diseases. Recent research has focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in various preclinical models.

The primary objective of recent studies has been to evaluate the compound's ability to inhibit tumor growth and metastasis by targeting the VEGF signaling pathway. VEGF is a critical mediator of angiogenesis, and its overexpression is associated with the progression of various cancers. ZM 306416 Hydrochloride has shown promise in preclinical trials by effectively blocking VEGF-induced endothelial cell proliferation and migration, thereby suppressing tumor angiogenesis. These findings underscore its potential as a targeted therapy for cancers that are heavily dependent on angiogenesis for their growth and survival.

Methodologically, recent investigations have employed a combination of in vitro and in vivo approaches to assess the compound's efficacy and safety. In vitro studies have utilized cell-based assays to measure the inhibitory effects of ZM 306416 Hydrochloride on VEGFR-2 phosphorylation and downstream signaling pathways. In vivo studies, conducted on xenograft mouse models, have demonstrated significant reductions in tumor volume and microvessel density following treatment with the compound. Additionally, advanced techniques such as molecular docking and structure-activity relationship (SAR) studies have been employed to optimize the compound's binding affinity and selectivity for VEGFR-2.

The results of these studies have been promising. ZM 306416 Hydrochloride has exhibited potent anti-angiogenic and anti-tumor effects in multiple preclinical models, with minimal off-target toxicity. Notably, the compound has shown synergistic effects when combined with other chemotherapeutic agents, suggesting its potential utility in combination therapies. Furthermore, SAR studies have led to the identification of structural modifications that enhance the compound's bioavailability and metabolic stability, addressing some of the limitations observed in earlier formulations.

In conclusion, ZM 306416 Hydrochloride represents a promising candidate for the development of targeted anti-angiogenic therapies. Its selective inhibition of VEGFR-2, coupled with its favorable pharmacokinetic profile, positions it as a valuable tool for both basic research and clinical applications. Future studies should focus on advancing the compound through clinical trials to evaluate its safety and efficacy in human patients. Additionally, further exploration of its mechanism of action and potential applications in other angiogenesis-dependent diseases, such as diabetic retinopathy and rheumatoid arthritis, could broaden its therapeutic impact.